Cas no 2106711-54-8 ((3R)-4-methylpentane-1,3-diamine)

• Product Name: (3R)-4-methylpentane-1,3-diamine
• CAS No: 2106711-54-8
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• MDL: MFCD32274256
• CID: 5616460
• PubChem ID: 165902199
• Update Time: 2025-06-11

(3R)-4-methylpentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2106711-54-8
• EN300-3134292
• (3R)-4-methylpentane-1,3-diamine

• MDL： MFCD32274256
• Inchi： 1S/C6H16N2/c1-5(2)6(8)3-4-7/h5-6H,3-4,7-8H2,1-2H3/t6-/m1/s1
• InChI Key： FAKVQKOINPDRTH-ZCFIWIBFSA-N
• SMILES： N[C@H](CCN)C(C)C

Computed Properties

• Exact Mass: 116.131348519g/mol
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Additional information on (3R)-4-methylpentane-1,3-diamine

Recent Advances in the Study of (3R)-4-methylpentane-1,3-diamine (CAS: 2106711-54-8) in Chemical Biology and Pharmaceutical Research

In recent years, (3R)-4-methylpentane-1,3-diamine (CAS: 2106711-54-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral diamine has shown promising potential in various applications, including drug development, catalysis, and material science. The compound's unique structural features, such as its stereochemistry and functional groups, make it a versatile building block for synthesizing complex molecules with biological activity. Recent studies have focused on optimizing its synthesis, exploring its pharmacological properties, and investigating its mechanisms of action in biological systems.

A key area of research has been the development of efficient synthetic routes for (3R)-4-methylpentane-1,3-diamine. Recent publications highlight advancements in asymmetric synthesis, enzymatic resolution, and catalytic methods to produce the compound with high enantiomeric purity. These improvements are critical for ensuring the reproducibility and scalability of the compound for industrial and pharmaceutical applications. Additionally, researchers have explored the use of (3R)-4-methylpentane-1,3-diamine as a ligand in transition metal catalysis, where it has demonstrated excellent selectivity and activity in various organic transformations.

Pharmacological studies have also shed light on the potential therapeutic applications of (3R)-4-methylpentane-1,3-diamine. Preliminary in vitro and in vivo experiments suggest that the compound may exhibit neuroprotective, anti-inflammatory, and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of (3R)-4-methylpentane-1,3-diamine showed significant activity against multidrug-resistant bacterial strains, highlighting its potential as a novel antibiotic scaffold. Further investigations are underway to elucidate the compound's mechanism of action and optimize its pharmacokinetic and pharmacodynamic profiles.

In the context of drug delivery and formulation, (3R)-4-methylpentane-1,3-diamine has been explored as a component of prodrugs and drug carriers. Its ability to form stable complexes with various bioactive molecules makes it an attractive candidate for improving drug solubility, stability, and targeted delivery. Recent work has demonstrated its utility in designing pH-sensitive drug delivery systems, which can enhance the efficacy and reduce the side effects of therapeutic agents. These developments underscore the compound's versatility and potential impact on modern medicine.

Looking ahead, the continued exploration of (3R)-4-methylpentane-1,3-diamine and its derivatives is expected to yield further breakthroughs in chemical biology and pharmaceutical research. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications, such as new drugs, catalysts, and materials. As the field progresses, it will be important to address challenges related to synthesis scalability, toxicity profiling, and regulatory approval to fully realize the compound's potential.